Cas no 87553-74-0 (D-Tyrosine tert-Butyl Ester)

D-Tyrosine tert-Butyl Ester structure
D-Tyrosine tert-Butyl Ester structure
Product Name:D-Tyrosine tert-Butyl Ester
CAS No:87553-74-0
MF:C13H19NO3
MW:237.294863939285
MDL:MFCD00191035
CID:720446
PubChem ID:7408333
Update Time:2024-10-26

D-Tyrosine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • D-Tyrosine,1,1-dimethylethyl ester
    • D-Tyrosinetert-Butylester
    • H-D-Tyr-OtBu
    • tert-butyl 2-amino-3-(4-hydroxyphenyl)propanoate
    • D-Tyrosine tert-butyl ester
    • AK170157
    • D-Tyrosine t-butyl ester
    • h-D-tyr-otbu, AldrichCPR
    • D-Tyrosine tert.butyl ester
    • D-TYROSINE-T-BUTYLESTER
    • DIGHFXIWRPMGSA-LLVKDONJSA-N
    • KM2528
    • AM82342
    • V8522
    • 553T740
    • (R)-tert-Butyl 2-amino-3-(4-hydroxyphenyl)propanoate
    • (R)-2-Amino-3-(4-hydroxy-phenyl)-propionic acid tert-butyl ester
    • D-Tyrosine 1,1-dimethylethyl ester (ACI)
    • tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
    • CS-0154862
    • EN300-6747902
    • SCHEMBL7464405
    • tert-butyl d-tyrosinate
    • MFCD00191035
    • DS-9769
    • D70289
    • AKOS025289413
    • 87553-74-0
    • D-Tyr-OtBu D-Tyrosine tert-butyl ester
    • D-Tyrosine tert-Butyl Ester
    • MDL: MFCD00191035
    • Inchi: 1S/C13H19NO3/c1-13(2,3)17-12(16)11(14)8-9-4-6-10(15)7-5-9/h4-7,11,15H,8,14H2,1-3H3/t11-/m1/s1
    • InChI Key: DIGHFXIWRPMGSA-LLVKDONJSA-N
    • SMILES: C(C1C=CC(O)=CC=1)[C@@H](N)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.6

Experimental Properties

  • Density: 1.125
  • Melting Point: 142-143 ºC
  • Boiling Point: 358.1°C at 760 mmHg
  • Flash Point: 170.4°C
  • Refractive Index: 1.539
  • Water Partition Coefficient: Very slightly soluble in cold water.
  • PSA: 72.55000
  • LogP: 2.30400

D-Tyrosine tert-Butyl Ester Security Information

  • Hazard Category Code: 36-52
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

D-Tyrosine tert-Butyl Ester Pricemore >>

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D-Tyrosine tert-Butyl Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Perchloric acid Solvents: tert-Butyl acetate ;  0 °C; 12 h, rt
1.2 Reagents: Potassium carbonate ;  pH 9, rt
Reference
Small-Molecule Inhibitors of the TLR3/dsRNA Complex
Cheng, Kui; et al, Journal of the American Chemical Society, 2011, 133(11), 3764-3767

D-Tyrosine tert-Butyl Ester Raw materials

D-Tyrosine tert-Butyl Ester Preparation Products

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